Cas no 2092173-22-1 ((8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride)

• Product Name: (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride
• CAS No: 2092173-22-1
• MF: C₁₀H₁₁ClO₅S
• MW: 278.709341287613
• CID: 6486869
• PubChem ID: 131472335
• Update Time: 2025-05-26

(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride
• 1,4-Benzodioxin-6-methanesulfonyl chloride, 2,3-dihydro-8-methoxy-

• Inchi： 1S/C10H11ClO5S/c1-14-8-4-7(6-17(11,12)13)5-9-10(8)16-3-2-15-9/h4-5H,2-3,6H2,1H3
• InChI Key： OZLDGODGFKFUDC-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(CS(Cl)(=O)=O)C=C2OCC1

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 408.2±45.0 °C(Predicted)

Additional information on (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride

The Compound CAS No 2092173-22-1: (8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-Yl)Methanesulfonyl Chloride

The compound with CAS number 2092173-22-1, commonly referred to as (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride, is a highly specialized chemical entity with significant applications in various fields. This compound belongs to the class of benzodioxins, which are known for their unique structural properties and versatile reactivity. The benzodioxin framework in this molecule contributes to its stability and reactivity, making it a valuable compound in organic synthesis and material science.

Recent studies have highlighted the importance of methanesulfonyl chloride derivatives in the development of advanced materials. The presence of the methanesulfonyl group in this compound enhances its ability to participate in nucleophilic substitutions, a property that has been exploited in the synthesis of novel polymers and biodegradable materials. Researchers have demonstrated that this compound can serve as an effective precursor for the preparation of functionalized polymers with tailored properties, such as improved thermal stability and mechanical strength.

The 8-methoxy substituent on the benzodioxin ring plays a crucial role in modulating the electronic properties of the molecule. This substituent not only increases the lipophilicity of the compound but also enhances its compatibility with various organic solvents. Such characteristics make it an ideal candidate for use in pharmaceutical applications, particularly in drug delivery systems where solubility and bioavailability are critical factors.

In terms of synthesis, the preparation of (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic chemistry have enabled researchers to develop more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

The application of this compound extends beyond material science and pharmaceuticals. It has also found utility in agrochemicals and specialty chemicals. In agrochemicals, its ability to act as a bioactive agent has been explored in pest control formulations. Researchers have reported that this compound exhibits selective toxicity against certain agricultural pests without adversely affecting non-target organisms, making it a promising candidate for sustainable pest management solutions.

From an environmental perspective, understanding the degradation pathways of (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride is crucial for assessing its environmental impact. Recent studies have investigated its biodegradation under various conditions and have identified key microbial pathways responsible for its breakdown. These findings are essential for developing strategies to minimize its environmental footprint and ensure safe handling practices.

In conclusion, (8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride (CAS No 2092173-22-1) is a versatile compound with a wide range of applications across multiple industries. Its unique structural features and reactivity make it an invaluable tool in organic synthesis and material development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing technological innovations while addressing global challenges such as sustainable agriculture and environmental protection.